4-Chloro-2-formylbenzoic acid
Overview
Description
4-Chloro-2-formylbenzoic acid is a chemical compound with the molecular formula C8H5ClO3 and a molecular weight of 184.58 . It is a solid substance stored under an inert atmosphere at room temperature .
Molecular Structure Analysis
The InChI code for 4-Chloro-2-formylbenzoic acid is 1S/C8H5ClO3/c9-7-3-5(4-10)1-2-6(7)8(11)12/h1-4H,(H,11,12) . This indicates the presence of 8 carbon atoms, 5 hydrogen atoms, 1 chlorine atom, and 3 oxygen atoms in the molecule .Physical And Chemical Properties Analysis
4-Chloro-2-formylbenzoic acid is a solid substance stored under an inert atmosphere at room temperature .Scientific Research Applications
Chemical Synthesis
4-Chloro-2-formylbenzoic acid is a versatile compound used in various chemical synthesis processes . Its unique structure allows it to participate in a variety of reactions, contributing to the synthesis of complex molecules.
Development of Sugar Chemosensors
This compound has been used in the development of sugar chemosensors to detect the presence and concentration of sugars, particularly fructose . This application is crucial in food industry and medical research, where accurate detection of sugar levels is required.
Synthesis of Acid Functionalized Mesoporous Silica Catalyst
4-Chloro-2-formylbenzoic acid can be used as a reagent to synthesize acid functionalized mesoporous silica catalyst by the condensation of its aldehyde group with -NH2 of amine functionalized silica . This catalyst can be used in various chemical reactions, enhancing their efficiency and selectivity.
Pharmaceutical Research
Due to its unique chemical properties, 4-Chloro-2-formylbenzoic acid can be used in pharmaceutical research for the development of new drugs . Its ability to form stable complexes with various bioactive molecules makes it a valuable tool in drug design and delivery.
Material Science
In material science, this compound can be used in the synthesis of new materials with desired properties . Its ability to form covalent bonds with a variety of substrates allows for the creation of materials with tailored physical and chemical properties.
Environmental Science
In environmental science, 4-Chloro-2-formylbenzoic acid can be used in the development of sensors for environmental monitoring . Its reactivity with various environmental pollutants makes it a valuable tool for detecting and quantifying these substances.
Safety And Hazards
properties
IUPAC Name |
4-chloro-2-formylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClO3/c9-6-1-2-7(8(11)12)5(3-6)4-10/h1-4H,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UAEFASLCDWQSDH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)C=O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70452976 |
Source
|
| Record name | 2-Formyl-4-chlorobenzoic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70452976 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.57 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-2-formylbenzoic acid | |
CAS RN |
4657-56-1 |
Source
|
| Record name | 2-Formyl-4-chlorobenzoic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70452976 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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